Cas no 2640817-77-0 (N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
- AKOS040730217
- F6789-1689
- 2640817-77-0
- N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
-
- Inchi: 1S/C15H13BrN4O/c1-9-3-4-12(11(16)7-9)18-15(21)13-5-6-14-17-10(2)8-20(14)19-13/h3-8H,1-2H3,(H,18,21)
- InChI Key: IPDABGSDOLCBKG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1NC(C1C=CC2=NC(C)=CN2N=1)=O
Computed Properties
- Exact Mass: 344.02727g/mol
- Monoisotopic Mass: 344.02727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 10.28±0.70(Predicted)
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6789-1689-2μmol |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-5μmol |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-10μmol |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-20μmol |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-1mg |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-2mg |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-3mg |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-4mg |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-5mg |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6789-1689-10mg |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide |
2640817-77-0 | 10mg |
$79.0 | 2023-09-07 |
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
Research Brief on N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2640817-77-0)
N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2640817-77-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazopyridazine class, which has been extensively explored for its potential therapeutic applications, particularly in oncology and inflammatory diseases. The unique structural features of this molecule, including the bromo-methylphenyl and methylimidazopyridazine moieties, contribute to its promising biological activity and selectivity.
Recent studies have focused on the synthesis, characterization, and biological evaluation of N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide. The compound has been identified as a potent inhibitor of specific kinase targets, which play critical roles in cell signaling pathways associated with cancer progression and immune responses. Preliminary in vitro assays have demonstrated its efficacy in inhibiting tumor cell proliferation and modulating inflammatory cytokines, suggesting its potential as a dual-targeting agent.
The synthesis of N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide involves a multi-step process, starting with the preparation of the imidazopyridazine core followed by the introduction of the bromo-methylphenyl substituent. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating further pharmacological studies. Structural optimization efforts have also been undertaken to enhance its pharmacokinetic properties, such as solubility and metabolic stability.
In vivo studies using animal models have provided encouraging results, with the compound exhibiting significant antitumor activity and favorable safety profiles. Mechanistic investigations have revealed that N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide selectively targets key signaling nodes, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. Additionally, its anti-inflammatory effects have been attributed to the modulation of NF-κB and JAK/STAT pathways.
Despite these promising findings, challenges remain in the clinical translation of N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide. Issues such as bioavailability, off-target effects, and resistance mechanisms need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of initiating human trials in the near future.
In conclusion, N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure and dual-targeting capabilities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.
2640817-77-0 (N-(2-bromo-4-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)